(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone

• IUPAC Name: [3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone
• InChI: InChI=1S/C21H22N4OS/c1-15-19(11-22-25(15)17-5-3-2-4-6-17)21(26)24-13-18(14-24)23-9-7-20-16(12-23)8-10-27-20/h2-6,8,10-11,18H,7,9,12-14H2,1H3
• InChI Key: QZYLLUXJHYWIMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CC(C3)N4CCC5=C(C4)C=CS5
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol
• CAS No.: 2034428-27-6

Description

(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(5-methyl-1-phenyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C21H22N4OS and its molecular weight is 378.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Novel thieno-fused bicyclic compounds, including derivatives of the target molecule, have been synthesized to explore their chemical structures and potential applications. The synthesis involves reacting new enaminone with different reagents, and their structures have been determined by various spectroscopic methods (Mabkhot et al., 2015). This research lays the foundation for understanding the chemical properties and potential applications of these compounds.

Antimicrobial Activity

Compounds structurally related to the target molecule have been synthesized and tested for their antimicrobial properties. Some of these compounds have shown good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole, particularly those containing methoxy groups (Kumar et al., 2012). This suggests potential applications in developing new antimicrobial agents.

Anticancer Activity

Research on novel heterocyclic compounds incorporating the target structure has indicated their potential as anticancer agents. The synthesized compounds were tested against a panel of 60 cancer cell lines, revealing significant anticancer activity for specific derivatives (Katariya et al., 2021). This highlights the therapeutic potential of these compounds in cancer treatment.

Molecular Docking Studies

Molecular docking studies have been conducted to explore the interaction of these compounds with various biological targets, aiming to understand their mechanism of action and optimize their therapeutic potential. Such studies provide insights into how these compounds could be further modified to enhance their biological activities (Lynda, 2021).